Cas no 2229100-31-4 (1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one
• CAS No: 2229100-31-4
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 6241721
• PubChem ID: 165838961
• Update Time: 2025-07-20

1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one
• 2229100-31-4
• EN300-1733417
• 1-{1-[2-(pyrrolidin-1-yl)pyridin-3-yl]cyclopropyl}ethan-1-one

• Inchi： 1S/C14H18N2O/c1-11(17)14(6-7-14)12-5-4-8-15-13(12)16-9-2-3-10-16/h4-5,8H,2-3,6-7,9-10H2,1H3
• InChI Key： ZXZCDAFPUZCTNB-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2=CC=CN=C2N2CCCC2)CC1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.2Ų

Additional information on 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one

Comprehensive Overview of 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one (CAS No. 2229100-31-4)

The compound 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one (CAS No. 2229100-31-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a pyrrolidine ring fused with a pyridine core and a cyclopropyl moiety, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one has surged due to their versatility in addressing unmet medical needs. The compound's molecular scaffold is structurally analogous to several FDA-approved drugs, which has sparked interest in its bioavailability and metabolic stability. These properties are critical for drug-likeness and are frequently searched topics in AI-driven drug design platforms. Additionally, its potential role in neurodegenerative disease research has been a hot topic, given the rising global prevalence of conditions like Alzheimer's and Parkinson's.

The synthesis of 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one involves advanced organic synthesis techniques, such as cross-coupling reactions and cyclopropanation. These methods are widely discussed in academic circles and are often searched by chemists looking for efficient synthetic routes. The compound's CAS No. 2229100-31-4 serves as a unique identifier in chemical databases, facilitating its retrieval in high-throughput screening studies. Its physicochemical properties, including logP and polar surface area, are also of interest to researchers optimizing ADME profiles.

From a commercial perspective, 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are often queried in market intelligence reports, reflecting its growing importance in drug development pipelines. The compound's patent landscape is another area of interest, as competitors seek to explore its therapeutic potential without infringing on intellectual property rights.

In conclusion, 1-{1-2-(pyrrolidin-1-yl)pyridin-3-ylcyclopropyl}ethan-1-one (CAS No. 2229100-31-4) represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its potential applications in targeted therapy and disease modulation, positions it as a molecule worth watching in the coming years. As the scientific community continues to explore its capabilities, this compound may well become a cornerstone in the next generation of small-molecule drugs.